Cas no 1308384-47-5 ([3-(Trifluoromethyl)-1,2,4-oxadiazol-5-yl]acetonitrile)

• Product Name: [3-(Trifluoromethyl)-1,2,4-oxadiazol-5-yl]acetonitrile
• CAS No: 1308384-47-5
• MF: C₅H₂F₃N₃O
• MW: 177.084090709686
• CID: 4693513
• Update Time: 2025-06-09

[3-(Trifluoromethyl)-1,2,4-oxadiazol-5-yl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• [3-(trifluoromethyl)-1,2,4-oxadiazol-5-yl]acetonitrile
• 1,2,4-Oxadiazole-5-acetonitrile, 3-(trifluoromethyl)-
• 2-[3-(trifluoromethyl)-1,2,4-oxadiazol-5-yl]acetonitrile
• 2-(3-(Trifluoromethyl)-1,2,4-oxadiazol-5-yl)acetonitrile
• ADAQPZDKCORKTL-UHFFFAOYSA-N
• [3-(Trifluoromethyl)-1,2,4-oxadiazol-5-yl]acetonitrile

• Inchi： 1S/C5H2F3N3O/c6-5(7,8)4-10-3(1-2-9)12-11-4/h1H2
• InChI Key： ADAQPZDKCORKTL-UHFFFAOYSA-N
• SMILES： FC(C1=NOC(CC#N)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 208
• Topological Polar Surface Area: 62.7

Additional information on [3-(Trifluoromethyl)-1,2,4-oxadiazol-5-yl]acetonitrile

Comprehensive Overview of [3-(Trifluoromethyl)-1,2,4-oxadiazol-5-yl]acetonitrile (CAS No. 1308384-47-5)

[3-(Trifluoromethyl)-1,2,4-oxadiazol-5-yl]acetonitrile (CAS No. 1308384-47-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the 1,2,4-oxadiazole family, a heterocyclic scaffold known for its versatility in drug discovery. The presence of a trifluoromethyl group and a cyano moiety enhances its reactivity, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in kinase inhibitors and antimicrobial agents, aligning with current trends in precision medicine and antibiotic development.

The 1,2,4-oxadiazole core of [3-(Trifluoromethyl)-1,2,4-oxadiazol-5-yl]acetonitrile is a privileged structure in medicinal chemistry, often associated with improved metabolic stability and binding affinity. This compound's trifluoromethyl group is a key feature, as fluorinated compounds are increasingly sought after for their ability to modulate pharmacokinetic properties. In recent years, the demand for fluorinated building blocks has surged, driven by their utility in designing next-generation therapeutics. The cyano group further expands its synthetic utility, enabling click chemistry and other modular transformations.

From an industrial perspective, [3-(Trifluoromethyl)-1,2,4-oxadiazol-5-yl]acetonitrile is synthesized via cyclocondensation reactions, often involving nitrile oxides and amidoximes. Its purity and stability are critical for downstream applications, prompting rigorous analytical validation using HPLC and NMR. The compound's compatibility with green chemistry principles is another area of exploration, as sustainability becomes a priority in chemical manufacturing. Researchers are investigating solvent-free or catalytic methods to optimize its production, addressing the growing emphasis on eco-friendly synthesis.

In the context of drug discovery, [3-(Trifluoromethyl)-1,2,4-oxadiazol-5-yl]acetonitrile serves as a precursor for small-molecule inhibitors targeting enzymes like PDE4 and BTK, which are implicated in inflammatory and oncological pathways. Its structural motifs are also relevant to covalent inhibitors, a hot topic in proteomics and targeted therapy. These applications resonate with trending searches such as "fluorine in drug design" and "heterocyclic compounds for cancer," reflecting its alignment with cutting-edge research interests.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in the development of high-performance polymers and liquid crystals. Its electron-withdrawing properties make it suitable for tuning electronic materials, a field gaining traction due to advancements in flexible electronics and optoelectronic devices. Such interdisciplinary relevance underscores its value across multiple sectors, answering frequent queries like "role of trifluoromethyl in materials."

In summary, [3-(Trifluoromethyl)-1,2,4-oxadiazol-5-yl]acetonitrile (CAS No. 1308384-47-5) exemplifies the convergence of medicinal chemistry, sustainable synthesis, and advanced materials. Its multifaceted utility positions it as a compound of enduring interest, bridging gaps between academic inquiry and industrial innovation. As research continues to uncover new applications, its prominence in scientific literature and patent filings is expected to grow, further solidifying its role in modern chemistry.